Cas no 42918-26-3 (3-(2,5-Dimethylphenyl)-1-propene)

3-(2,5-Dimethylphenyl)-1-propene is an aromatic organic compound featuring a propene group attached to a 2,5-dimethylphenyl substituent. This structure imparts reactivity suitable for applications in fine chemical synthesis, particularly as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty materials. The compound's dimethylphenyl group enhances steric and electronic properties, influencing selectivity in coupling and polymerization reactions. Its unsaturated propene moiety allows for further functionalization, including hydrogenation or electrophilic addition. The product is typically characterized by high purity and stability under standard storage conditions, making it a reliable choice for research and industrial processes requiring precise aromatic building blocks.

3-(2,5-Dimethylphenyl)-1-propene structure

42918-26-3 structure

Product Name:3-(2,5-Dimethylphenyl)-1-propene

CAS No:42918-26-3

MF:C₁₁H₁₄

MW:146.228863239288

MDL:MFCD09801211

CID:1515461

PubChem ID:12867990

Update Time:2025-10-14

3-(2,5-Dimethylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

- 1,4-dimethyl-2-prop-2-enylbenzene
- CTK4I6790
- 1-(2,5-dimethylphenyl)-2-propene
- KB-176966
- 3-(2,5-DIMETHYLPHENYL)-1-PROPENE
- 2-allyl-p-xylene
- AGN-PC-00JUO6
- Benzene, 1,4-dimethyl-2-(2-propenyl)-
- AG-F-52342
- EN300-698348
- 2-allyl-1,4-dimethylbenzene
- AKOS006328837
- 1,4-Dimethyl-2-(prop-2-en-1-yl)benzene
- MFCD09801211
- CS-0267240
- 42918-26-3
- DTXSID20511921
- 2-Allyl-p-xylol
- 3-(2,5-Dimethylphenyl)-1-propene
- MDL： MFCD09801211
- Inchi： 1S/C11H14/c1-4-5-11-8-9(2)6-7-10(11)3/h4,6-8H,1,5H2,2-3H3
- InChI Key： ZPRGJRXDRKNNSL-UHFFFAOYSA-N
- SMILES： C1(C=C(C)C=CC=1C)CC=C

Computed Properties

Exact Mass: 146.109550447g/mol
Monoisotopic Mass: 146.109550447g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 0.878
Boiling Point: 206.3°C at 760 mmHg
Flash Point: 71.3°C
Refractive Index: 1.51
LogP: 3.03190

3-(2,5-Dimethylphenyl)-1-propene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D085540-250mg	3-(2,5-Dimethylphenyl)-1-propene	42918-26-3		250mg	$ 255.00	2022-06-06
TRC	D085540-500mg	3-(2,5-Dimethylphenyl)-1-propene	42918-26-3		500mg	$ 425.00	2022-06-06
Fluorochem	200472-1g	3-(2,5-Dimethylphenyl)-1-propene	42918-26-3	97%	1g	￡206.00	2022-03-01
Fluorochem	200472-5g	3-(2,5-Dimethylphenyl)-1-propene	42918-26-3	97%	5g	￡697.00	2022-03-01
Fluorochem	200472-25g	3-(2,5-Dimethylphenyl)-1-propene	42918-26-3	97%	25g	￡2295.00	2022-03-01
abcr	AB360424-1 g	3-(2,5-Dimethylphenyl)-1-propene; 97%	42918-26-3		1 g	€323.80	2023-07-19
abcr	AB360424-5 g	3-(2,5-Dimethylphenyl)-1-propene; 97%	42918-26-3		5 g	€988.00	2023-07-19
Enamine	EN300-698348-0.05g	1,4-dimethyl-2-(prop-2-en-1-yl)benzene	42918-26-3		0.05g	$924.0	2023-03-10
Enamine	EN300-698348-0.1g	1,4-dimethyl-2-(prop-2-en-1-yl)benzene	42918-26-3		0.1g	$968.0	2023-03-10
Enamine	EN300-698348-0.25g	1,4-dimethyl-2-(prop-2-en-1-yl)benzene	42918-26-3		0.25g	$1012.0	2023-03-10